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Compound of Interest

Compound Name: 2-Bromocyclobutanone

Cat. No.: B185203 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive chemical compounds like 2-
Bromocyclobutanone. This guide provides essential, immediate safety and logistical

information, including detailed operational and disposal plans, to foster a secure research

environment.

Chemical Identifier:

Name: 2-Bromocyclobutanone

CAS Number: 1192-01-4

Molecular Formula: C₄H₅BrO

Hazard Identification and GHS Classification
2-Bromocyclobutanone is classified as a hazardous substance. Understanding its specific

hazards is the first step in safe handling.

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1][2]

Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[2]

Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.[1][2]
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Skin Sensitization (Category 1), H317: May cause an allergic skin reaction.[1]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation,

H335: May cause respiratory irritation.[2]

Signal Word: Warning[1]

Quantitative Data Summary

Property Value Reference

Molecular Weight 148.9859 g/mol [2]

Boiling Point 107 °C (225 °F) at 980 hPa [3]

Density 1.182 g/cm³ at 25 °C (77 °F) [3]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is non-negotiable when working with

2-Bromocyclobutanone. The following PPE is mandatory to minimize exposure and ensure

personal safety.

Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene gloves.[4][5]

Eye and Face Protection: Use safety glasses with side-shields or goggles.[2] A face shield is

recommended where splashing is a risk.[4]

Skin and Body Protection: A lab coat or a chemical-resistant apron is required.[5] For tasks

with a higher risk of exposure, a chemical-resistant suit may be necessary.[6] Closed-toe

shoes are mandatory.[7]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[2] If ventilation is inadequate, a NIOSH-approved respirator with an appropriate

cartridge for organic vapors should be used.[4][6]

Operational Plan: Step-by-Step Handling Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/253105.pdf
https://www.angenechemical.com/sds/1192-01-4.pdf
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/253105.pdf
https://www.angenechemical.com/sds/1192-01-4.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/306878
https://www.sigmaaldrich.com/US/en/sds/aldrich/306878
https://www.benchchem.com/product/b185203?utm_src=pdf-body
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.benchchem.com/pdf/Safe_Disposal_of_Bromocyclen_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.angenechemical.com/sds/1192-01-4.pdf
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.benchchem.com/pdf/Safe_Disposal_of_Bromocyclen_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://blog.storemasta.com.au/examples-of-ppe-for-various-dangerous-goods-classes
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.angenechemical.com/sds/1192-01-4.pdf
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://blog.storemasta.com.au/examples-of-ppe-for-various-dangerous-goods-classes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines the procedural steps for the safe handling of 2-Bromocyclobutanone
from preparation to the conclusion of the experimental work.

Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is used for all manipulations of 2-
Bromocyclobutanone.

Verify that an emergency eyewash station and safety shower are accessible and in good

working order.[7]

Assemble all necessary glassware and equipment before handling the chemical.

Clearly label all containers with the chemical name and hazard pictograms.

Donning Personal Protective Equipment (PPE):

Put on a lab coat, ensuring it is fully buttoned.

Wear safety goggles and, if necessary, a face shield.[4]

Don the appropriate chemical-resistant gloves.[7]

Chemical Handling:

Perform all transfers and reactions within the chemical fume hood to minimize inhalation

exposure.

Avoid direct contact with the skin and eyes.[2]

Use appropriate tools (e.g., spatulas, pipettes) to handle the chemical, avoiding cross-

contamination.

Keep containers of 2-Bromocyclobutanone tightly closed when not in use.[3][8]

Post-Handling and Decontamination:
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After handling, decontaminate all work surfaces with an appropriate solvent and then wash

with soap and water.

Properly clean and store all reusable equipment.

Remove PPE in the correct order to avoid self-contamination (gloves first, then

goggles/face shield, and finally the lab coat).

Wash hands thoroughly with soap and water after removing PPE.[2]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 2-Bromocyclobutanone and its contaminated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Do not mix 2-Bromocyclobutanone waste with other waste streams.

Collect all liquid waste containing 2-Bromocyclobutanone in a dedicated, properly

labeled, and sealed hazardous waste container.

Solid waste, such as contaminated gloves, paper towels, and pipette tips, should be

collected in a separate, clearly labeled hazardous waste bag or container.

Waste Container Management:

Use only approved, chemically compatible containers for hazardous waste.

Ensure waste containers are clearly labeled with "Hazardous Waste," the full chemical

name "2-Bromocyclobutanone," and the associated hazards (e.g., "Toxic," "Irritant").

Keep waste containers closed at all times, except when adding waste.

Store waste containers in a designated, secondary containment area away from

incompatible materials.

Final Disposal:
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Arrange for the disposal of the hazardous waste through a licensed and certified waste

disposal company.[1]

Follow all local, state, and federal regulations for the disposal of halogenated organic

compounds.[1]

Maintain a detailed record of the waste generated and its disposal.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of operations for the safe handling and

disposal of 2-Bromocyclobutanone.
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Caption: Workflow for Safe Handling of 2-Bromocyclobutanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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